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Compound of Interest

Compound Name: DS21360717

Cat. No.: B10815245 Get Quote

An in-depth investigation into the molecule DS21360717 and its specific role in Leucine-rich

repeat kinase 2 (LRRK2) biology cannot be provided at this time. A comprehensive search of

publicly available scientific literature and databases did not yield any specific information or

data related to a compound designated "DS21360717".

This suggests that "DS21360717" may be an internal compound code not yet disclosed in

public research, a very recent discovery that has not been published, or a potential error in the

designation.

While detailed information on DS21360717 is unavailable, extensive research has been

conducted on the biology of LRRK2, a key protein implicated in both familial and sporadic

cases of Parkinson's disease.[1][2] LRRK2 is a large, multi-domain protein with both kinase

and GTPase enzymatic activities, and it is involved in a multitude of cellular processes.[3][4]

General LRRK2 Biology and Signaling Pathways
LRRK2 has been shown to play a role in:

Vesicle Trafficking: LRRK2 is implicated in the movement of vesicles within the cell, a crucial

process for neuronal function.[4][5]

Autophagy: The protein is involved in the cellular "housekeeping" process of autophagy,

which removes damaged components.[5]
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Mitochondrial Function: LRRK2 activity has been linked to the health and function of

mitochondria, the powerhouses of the cell.

Neuroinflammation: LRRK2 is expressed in immune cells in the brain and is thought to play a

role in inflammatory responses.[6]

Mutations in the LRRK2 gene, particularly the G2019S mutation, are the most common genetic

cause of Parkinson's disease.[7][8] These mutations often lead to an increase in the kinase

activity of the LRRK2 protein, which is believed to contribute to the neurodegeneration seen in

the disease.[3][7]

The primary signaling pathway associated with LRRK2 involves its kinase activity, where it

phosphorylates various substrate proteins. A key class of LRRK2 substrates are Rab GTPases,

which are master regulators of intracellular membrane trafficking.[5][9] By phosphorylating Rab

proteins, LRRK2 can influence their function and impact downstream cellular processes.[9]

Potential Experimental Approaches for Investigating
a Novel LRRK2 Modulator
Should information on DS21360717 become available, researchers would likely employ a

variety of experimental techniques to characterize its role in LRRK2 biology. These would

include:

Biochemical Assays: To determine if DS21360717 directly binds to LRRK2 and modulates its

kinase or GTPase activity.

Cell-Based Assays: Using cell lines that express LRRK2 to assess the effect of the

compound on LRRK2 phosphorylation, substrate phosphorylation (e.g., Rab proteins), and

other cellular functions known to be regulated by LRRK2.[10][11][12]

In Vivo Studies: Utilizing animal models of Parkinson's disease to investigate the therapeutic

potential and mechanism of action of DS21360717 in a living organism.[13][14]

Without specific data on DS21360717, it is not possible to provide the requested quantitative

data tables, detailed experimental protocols, or visualizations of its specific interactions and
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effects. Further research and public disclosure of information regarding this molecule are

necessary to conduct a thorough investigation of its role in LRRK2 biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Investigating the role of DS21360717 in LRRK2
biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-
lrrk2-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-lrrk2-biology
https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-lrrk2-biology
https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-lrrk2-biology
https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-lrrk2-biology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10815245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

